Cas no 1172944-61-4 ((8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine)

• Product Name: (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine
• CAS No: 1172944-61-4
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4683410
• Update Time: 2025-06-14

(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine
• (8-CHLORO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)METHYLAMINE
• NE13906
• Z228589394
• (8-chloro-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanamine
• 1-(8-CHLORO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)METHANAMINE
• (8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methylamine, AldrichCPR
• (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine

• Inchi： 1S/C9H10ClNO2/c10-7-3-6(5-11)4-8-9(7)13-2-1-12-8/h3-4H,1-2,5,11H2
• InChI Key： CCLGSDIFLDENKE-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC2=C1OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Topological Polar Surface Area: 44.5

Additional information on (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine

Research Brief on (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine (CAS: 1172944-61-4): Recent Advances and Applications

The compound (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine (CAS: 1172944-61-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzodioxin derivative, characterized by its chloro-substituted aromatic ring and primary amine functionality, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) targeting agents. Recent studies have explored its role as a key intermediate or active pharmacophore in the synthesis of compounds with potential antipsychotic, antidepressant, and neuroprotective properties.

Recent investigations into the pharmacological profile of (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine have revealed its interaction with several neurotransmitter systems, including serotonin (5-HT) and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_2A receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The study employed advanced molecular docking simulations and in vitro binding assays to elucidate the structure-activity relationships (SAR) of these derivatives, highlighting the critical role of the chloro and methanamine substituents in receptor binding.

In addition to its CNS applications, (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine has been investigated for its potential in cancer therapeutics. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound, when conjugated with specific cytotoxic agents, demonstrated selective antiproliferative activity against certain cancer cell lines, particularly those with overexpression of monoamine oxidases (MAOs). The study proposed that the benzodioxin scaffold may enhance the bioavailability and target specificity of the conjugated cytotoxic agents, thereby reducing off-target effects.

The synthetic pathways for (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This advancement is particularly significant for the industrial-scale production of this compound and its derivatives, facilitating further pharmacological and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine-based therapeutics. Issues such as metabolic stability, blood-brain barrier penetration, and potential off-target effects need to be addressed through further structural optimization and comprehensive pharmacokinetic studies. Ongoing research is focusing on the development of prodrug strategies and novel formulations to enhance the therapeutic index of this compound class.

In conclusion, (8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)methanamine (CAS: 1172944-61-4) represents a versatile scaffold with significant potential in multiple therapeutic areas. The recent advancements in understanding its pharmacological properties, synthetic accessibility, and therapeutic applications underscore its importance in contemporary drug discovery efforts. Future research directions will likely focus on expanding its therapeutic indications and optimizing its drug-like properties for clinical development.